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Compound of Interest

Compound Name: (2R)-7-hydroxyflavanone

Cat. No.: B1223057

Get Quote

Executive Technical Summary
Compound Identity: (2R)-7-hydroxyflavanone (7-HF) Class: Monohydroxyflavanone (Chiral

Flavonoid) CAS (Racemate): 1036-74-4 (Generic 7-hydroxyflavanone) Molecular Weight:

240.25 g/mol [1]

This guide details the pharmacokinetic (PK) profile of (2R)-7-hydroxyflavanone, a specific

enantiomer of the flavonoid scaffold.[1] While often overshadowed by its oxidized analog (7-

hydroxyflavone) or di-hydroxylated cousins (Liquiritigenin), the (2R)-7-HF enantiomer presents

a unique challenge in drug development: physiological chiral instability.[1]

For researchers, the critical PK directive is not merely absorption or clearance, but the rate of in

vivo racemization relative to metabolic elimination.[1] The (2R) enantiomer, unlike the naturally

predominant (2S) forms of many flavonoids, often undergoes rapid chiral inversion via a

chalcone intermediate at physiological pH (7.4), complicating "pure" enantiomer

pharmacodynamics.[1]

Physicochemical Profile & Chiral Stability[1]
Understanding the physicochemical baseline is prerequisite to interpreting PK data.[1]
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Parameter Value / Characteristic Implication for PK

LogP (Octanol/Water) ~2.5 - 2.8

Moderate lipophilicity;

suggests good passive

diffusion but high metabolic

liability.[1]

Aqueous Solubility Low (< 0.1 mg/mL)

Dissolution-rate limited

absorption (BCS Class II).[1]

Requires solubilizers (e.g.,

Cyclodextrins) for IV/Oral

formulations.[1]

pKa (7-OH) ~7.2 - 7.5

Ionized at physiological pH,

affecting membrane

permeability and protein

binding.[1]

Chiral Center C-2

CRITICAL: The C-2 proton is

acidic.[1] At pH > 7.0, ring

opening occurs.[1]

The Racemization Mechanism
Unlike fixed-center chiral drugs, flavanones are stereolabile.[1] The (2R)-7-HF enantiomer

exists in dynamic equilibrium with the (2S) form through an achiral chalcone intermediate (2',4'-

dihydroxychalcone).[1]

Experimental Consequence: Bioanalytical assays (LC-MS/MS) must use chiral stationary

phases (e.g., Chiralpak AD-RH) and acidified matrices during plasma processing to prevent ex

vivo racemization.[1]

Absorption and Bioavailability[2][3]
Oral Bioavailability (F%)
The absolute oral bioavailability of 7-HF is generally low (< 5-10%).[1] This is driven by two

factors:
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Solubility-Limited Absorption: The planar, hydrophobic structure aggregates in gastric fluids.

[1]

Extensive First-Pass Metabolism: Rapid Phase II conjugation (glucuronidation) in the

enterocytes and liver.[1]

Intestinal Permeability (Caco-2 Models)
Permeability Coefficient (

): High (

cm/s) in the apical-to-basolateral direction due to lipophilicity.[1]

Efflux Transporters: 7-HF is a substrate for P-glycoprotein (P-gp/MDR1) and BCRP.[1]

Note: The (2S) enantiomer often exhibits different affinity for P-gp than the (2R), but rapid

intracellular racemization may mask these differences in vivo.[1]

Metabolic Pathways (Phase I & II)[1]
The metabolic fate of (2R)-7-HF is dominated by Phase II conjugation, specifically at the 7-

hydroxyl position.[1]

Phase II Conjugation (Major)
Glucuronidation: Mediated by UGT1A1 and UGT1A9. The primary metabolite is 7-HF-7-O-

glucuronide.[1]

Sulfation: Mediated by SULT1A1.

Stereoselectivity: UGTs often display stereoselectivity.[1] For similar flavanones (e.g.,

Naringenin), the (2S)-glucuronide is formed faster.[1] However, if (2R)-7-HF racemizes to

(2S) prior to metabolism, the metabolite profile will reflect the (2S) pathway.[1]

Phase I Oxidation (Minor)[1]
CYP-Mediated Hydroxylation: CYP2A6 and CYP1A2 can hydroxylate the B-ring, producing

3',4'-dihydroxy metabolites or oxidizing the C-ring to form 7-hydroxyflavone (irreversible
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oxidation).[1]

Visualization of Metabolic & Chiral Fate[1]
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Figure 1: The Dynamic Chiral Pharmacokinetics of (2R)-7-Hydroxyflavanone showing the

competition between racemization and elimination.[1]

Experimental Protocols for Validation
To rigorously study (2R)-7-HF, standard PK workflows must be modified to account for

stereolability.[1]

Protocol A: Determination of Chiral Inversion Kinetics
Objective: Quantify the rate of (2R)

(2S) inversion in plasma.

Preparation: Spike (2R)-7-HF (1

M) into fresh human plasma (pH 7.4) and phosphate buffer (control) at 37°C.

Sampling: Aliquot 100

L at t = 0, 5, 15, 30, 60 min.

Quenching (Critical Step): Immediately add 400

L of ice-cold acetonitrile containing 0.1% Formic Acid.
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Reasoning: Low temperature slows kinetics; acid stabilizes the C-ring, preventing further

racemization during analysis.[1]

Analysis: Chiral LC-MS/MS.

Column: Chiralpak AD-RH or IG-3 (Reverse Phase).

Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid (Isocratic).[1]

Detection: MRM mode (Negative Ion: m/z 239

135).

Protocol B: Microsomal Stability Assay
(Enantioselective)
Objective: Determine intrinsic clearance (

) of the specific enantiomer.[1]

Incubation: Liver microsomes (1 mg protein/mL) + NADPH regenerating system + (2R)-7-HF.

[1]

Control: Run parallel incubation with (2S)-7-HF to calculate the Enantiomeric Ratio (ER) of

clearance.

Calculation:

Note: If

of racemization <

of metabolism, the calculated

reflects the racemate, not the pure enantiomer.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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